Cas no 94292-27-0 (4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [R-(R*,R*)]-(9CI))

4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [R-(R*,R*)]-(9CI) structure
94292-27-0 structure
Product Name:4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [R-(R*,R*)]-(9CI)
CAS No:94292-27-0
MF:C21H36N2O5
MW:396.520946502686
CID:811908
PubChem ID:44144781
Update Time:2025-04-19

4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [R-(R*,R*)]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [R-(R*,R*)]-(9CI)
    • ethyl [R-(R*,R*)]-3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoate
    • Ethyl (R-(R*,R*))-3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoate
    • DTXSID601113280
    • EINECS 304-940-5
    • 94292-27-0
    • 4-Imidazolidineheptanoic acid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [R-(R*,R*)]-
    • Inchi: 1S/C21H36N2O5/c1-2-28-19(25)13-9-4-3-8-12-17-20(26)22-21(27)23(17)15-14-18(24)16-10-6-5-7-11-16/h16-18,24H,2-15H2,1H3,(H,22,26,27)/t17-,18-/m1/s1
    • InChI Key: XLZWPJLGBYQJNH-QZTJIDSGSA-N
    • SMILES: O[C@H](CCN1C(NC([C@H]1CCCCCCC(=O)OCC)=O)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 396.262
  • Monoisotopic Mass: 396.262
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.9A^2
  • XLogP3: 3.6
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